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Compound of Interest

Compound Name: Epinastine

Cat. No.: B1215162 Get Quote

These application notes provide a detailed protocol for the quantification of Epinastine in

plasma samples using a High-Performance Liquid Chromatography (HPLC) system with

Ultraviolet (UV) detection. This method is crucial for researchers, scientists, and professionals

involved in pharmacokinetic studies and drug development.

Introduction
Epinastine is a second-generation antihistamine that selectively inhibits the H1 receptor.[1]

Accurate quantification of Epinastine in plasma is essential for pharmacokinetic assessments,

bioequivalence studies, and therapeutic drug monitoring.[2][3][4] The HPLC-UV method

described herein offers a reliable and reproducible approach for this purpose.[1][5]

Principle
This method utilizes reversed-phase HPLC to separate Epinastine from endogenous plasma

components. A C18 column is used as the stationary phase, and a mobile phase consisting of

a buffer and organic solvents elutes the analyte. An internal standard (IS) is incorporated to

ensure accuracy and precision. The eluate is monitored by a UV detector at a specific

wavelength, and the peak area ratio of Epinastine to the IS is used for quantification.

Experimental Protocols
Materials and Reagents

Epinastine Hydrochloride reference standard
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Internal Standard (e.g., Tinidazole or Diphenidol)[4][6]

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Dichloromethane (analytical grade)[4][6]

Potassium dihydrogen phosphate

Triethylamine

Phosphoric acid

Sodium hydroxide

Human plasma (drug-free)

Deionized water

Instrumentation
HPLC system equipped with a pump, autosampler, and UV-Vis detector (e.g., Waters HPLC

system with a 510 pump and 484 UV-Vis absorbance detector)[4]

Reversed-phase C18 column (e.g., Nova-Pak C18, 150 x 3.9 mm, 4 µm particle size or

SymmetryShield RP18, 150 mm × 3.9 mm, 5 μm)[1][4]

Chromatographic data acquisition and processing software

Preparation of Solutions
Stock Solution: Prepare a stock solution of Epinastine hydrochloride (1 g/L) in HPLC grade

methanol.[4]

Working Standard Solutions: Prepare working standard solutions of Epinastine at various

concentrations (e.g., 40, 100, 200, 500, 1000, 2000, 4000 µg/L) by diluting the stock solution

with drug-free plasma.[4]
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Internal Standard Solution: Prepare a solution of the internal standard (e.g., 10 mg/L

Tinidazole) in a suitable solvent.[4]

Sample Preparation (Protein Precipitation and Liquid-
Liquid Extraction)

Take a 1 mL aliquot of the plasma sample.[4]

Add 30 µL of the internal standard solution.[4]

Alkalinize the solution by adding 1 mL of 0.1 mol/L NaOH.[4]

Add 5 mL of dichloromethane and vortex for 5 minutes to extract Epinastine.[4]

Centrifuge the mixture at 4000 rpm for 10 minutes.[4]

Transfer 4 mL of the organic phase to a clean tube and evaporate to dryness under a gentle

stream of nitrogen at 50 °C.[4]

Reconstitute the residue in 70 µL of the mobile phase.[4]

Inject 50 µL of the reconstituted solution into the HPLC system.[4]

Chromatographic Conditions
Two exemplary sets of chromatographic conditions are provided below:

Method 1:

Column: Nova-Pak C18 (150 x 3.9 mm, 4 µm particle size)[1]

Mobile Phase: 20 mM phosphate buffer (pH 5.6), methanol, and acetonitrile (64:30:6, v/v/v)

[1]

Flow Rate: 0.8 mL/min[1]

UV Detection: 210 nm[7]

Injection Volume: 50 µL
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Run Time: 15 minutes[1]

Method 2:

Column: SymmetryShield RP18 (150 mm × 3.9 mm, 5 μm)[4]

Mobile Phase: Acetonitrile, water, and triethylamine (20:80:0.3, v/v/v), with the pH adjusted to

3.5 using phosphoric acid.[4]

Flow Rate: 1.0 mL/min[4]

UV Detection: 220 nm[4][6]

Injection Volume: 50 µL[4]

Column Temperature: 30 °C[4]

Method Validation and Data Presentation
The analytical method should be validated according to international guidelines to ensure its

reliability.[1] Key validation parameters are summarized in the table below.
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Parameter Result

Linearity Range 1 - 100 ng/mL[1]

Correlation Coefficient (r²) > 0.99[1]

Limit of Quantification (LLOQ) 1 ng/mL[1]

Intra-day Precision (%CV) < 12.52%[1][5]

Inter-day Precision (%CV) < 8.23%[1][5]

Intra-day Accuracy 95.15% - 110.23%[1][5]

Inter-day Accuracy 93.93% - 114.47%[1][5]

Recovery 91.58% - 94.36%[1][5]

Retention Time of Epinastine
~9.91 min (Method 1)[1], ~5.52 min (Method 2)

[4]

Retention Time of Internal Standard
~6.82 min (Method 1)[1], ~3.51 min (Method 2)

[4]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the quantification of Epinastine in plasma.
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Caption: Workflow for Epinastine quantification in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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